1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl-[1-(2-fluorobenzoyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C22H23FN2O2/c23-19-9-3-2-8-18(19)22(27)24-14-11-17(12-15-24)21(26)25-13-5-7-16-6-1-4-10-20(16)25/h1-4,6,8-10,17H,5,7,11-15H2
• InChI Key: DQONDKFGPRESSB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3CCN(CC3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C22H23FN2O2
• Molecular Weight: 366.4 g/mol

Description

1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}-1,2,3,4-tetrahydroquinoline, also known as TFPTQ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}-1,2,3,4-tetrahydroquinoline is not fully understood, but it is believed to act on multiple pathways in the body. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation. This compound has also been found to activate the Nrf2/ARE pathway, which is involved in oxidative stress response.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. This compound has also been found to increase the levels of anti-oxidant enzymes, such as superoxide dismutase (SOD) and catalase, in animal models of oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}-1,2,3,4-tetrahydroquinoline is its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a potential candidate for cancer treatment and neuroprotection. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for 1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}-1,2,3,4-tetrahydroquinoline research. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective treatments. Additionally, future research could focus on improving the solubility of this compound, which would make it more useful in experimental settings.

Scientific Research Applications

1-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}-1,2,3,4-tetrahydroquinoline has been studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. It has also been found to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.